Cas no 1805594-80-2 (3-Aminomethyl-5-fluoro-4-iodopyridine)
3-Aminomethyl-5-fluoro-4-iodopyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Aminomethyl-5-fluoro-4-iodopyridine
-
- Inchi: 1S/C6H6FIN2/c7-5-3-10-2-4(1-9)6(5)8/h2-3H,1,9H2
- InChI Key: XPEFILIKMYBHEH-UHFFFAOYSA-N
- SMILES: IC1C(=CN=CC=1CN)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 112
- XLogP3: 0.5
- Topological Polar Surface Area: 38.9
3-Aminomethyl-5-fluoro-4-iodopyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029014980-250mg |
3-Aminomethyl-5-fluoro-4-iodopyridine |
1805594-80-2 | 95% | 250mg |
$999.60 | 2022-04-01 | |
| Alichem | A029014980-1g |
3-Aminomethyl-5-fluoro-4-iodopyridine |
1805594-80-2 | 95% | 1g |
$3,184.50 | 2022-04-01 |
3-Aminomethyl-5-fluoro-4-iodopyridine Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on 3-Aminomethyl-5-fluoro-4-iodopyridine
Introduction to 3-Aminomethyl-5-fluoro-4-iodopyridine (CAS No. 1805594-80-2)
3-Aminomethyl-5-fluoro-4-iodopyridine, identified by the chemical formula CAS No. 1805594-80-2, is a significant intermediate in modern pharmaceutical and chemical synthesis. This compound belongs to the pyridine class, characterized by a nitrogen-containing heterocyclic ring, which makes it a versatile scaffold for medicinal chemistry applications. The presence of both an amino group and an iodine substituent on the pyridine ring enhances its reactivity, making it a valuable building block for the development of novel bioactive molecules.
The 3-amino moiety provides a nucleophilic site for further functionalization, while the 5-fluoro and 4-iodo substituents introduce electronic and steric effects that can modulate the interactions of the resulting compounds with biological targets. This structural arrangement has been exploited in various drug discovery campaigns to optimize pharmacokinetic properties, such as solubility, metabolic stability, and target affinity.
In recent years, 3-Aminomethyl-5-fluoro-4-iodopyridine has garnered attention in the field of oncology due to its potential as a precursor for kinase inhibitors. Pyridine-based inhibitors are widely used in cancer therapy due to their ability to disrupt aberrant signaling pathways involved in tumor growth and progression. The fluorine atom, in particular, has been shown to enhance binding affinity and metabolic stability in drug candidates, a phenomenon known as "fluorine effect." The iodine atom serves as a handle for further chemical modifications via cross-coupling reactions, such as Suzuki or Stille couplings, which are pivotal in constructing complex molecular architectures.
One of the most compelling applications of 3-Aminomethyl-5-fluoro-4-iodopyridine is in the synthesis of small-molecule inhibitors targeting tyrosine kinases, which are overexpressed in many cancers. For instance, studies have demonstrated its utility in generating derivatives that selectively inhibit enzymes like EGFR (epidermal growth factor receptor) and ALK (anaplastic lymphoma kinase). These kinases play critical roles in cell proliferation and survival, making them attractive therapeutic targets. The 5-fluoro group helps to fine-tune the binding interactions within the ATP-binding pocket of these enzymes, improving both potency and selectivity.
Moreover, the 3-amino group allows for further derivatization into more complex pharmacophores. For example, alkylation or acylation reactions can be employed to introduce additional functional groups that enhance drug-like properties. This flexibility has been leveraged in the development of next-generation antiviral agents. Recent research suggests that pyridine derivatives incorporating fluorinated and halogenated moieties exhibit improved antiviral activity by inhibiting viral proteases or integrases. The structural features of 3-Aminomethyl-5-fluoro-4-iodopyridine make it an ideal candidate for such applications.
The synthesis of 3-Aminomethyl-5-fluoro-4-iodopyridine typically involves multi-step organic transformations starting from commercially available pyridine precursors. Key steps often include halogenation at the desired positions followed by selective functionalization at the 3-position. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These improvements are crucial for supporting preclinical and clinical development programs.
In academic research, 3-Aminomethyl-5-fluoro-4-iodopyridine has been employed as a key intermediate in exploring novel drug scaffolds. Its structural motif has been incorporated into libraries of compounds screened for activity against a wide range of diseases, including neurological disorders and infectious diseases. The ability to rapidly modify its core structure allows researchers to rapidly iterate and optimize lead compounds.
The growing interest in fluorinated pyridines is also driven by their potential benefits in drug delivery systems. Fluorinated analogs often exhibit better pharmacokinetic profiles due to reduced metabolism and improved membrane permeability. This has led to investigations into using 3-Aminomethyl-5-fluoro-4-iodopyridine derivatives as prodrugs or as components of targeted delivery systems designed to enhance therapeutic efficacy.
From a commercial perspective, companies specializing in fine chemicals have recognized the demand for high-quality intermediates like 3-Aminomethyl-5-fluoro-4-iodopyridine (CAS No. 1805594-80-2) and have invested in optimizing production processes to meet industry standards. These efforts ensure that researchers and pharmaceutical companies have access to reliable supplies of this valuable compound.
The future prospects for 3-Aminomethyl-5-fluoro-4-iodopyridine are promising, with ongoing research exploring its potential in areas such as immunotherapy and gene editing tools. The compound's versatility makes it a cornerstone of modern medicinal chemistry, enabling the rapid design and synthesis of novel therapeutic agents.
1805594-80-2 (3-Aminomethyl-5-fluoro-4-iodopyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)